N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide

• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H17NO3S/c21-19(18-11-6-14-24-18)20-16-9-4-5-10-17(16)23-13-12-22-15-7-2-1-3-8-15/h1-11,14H,12-13H2,(H,20,21)
• InChI Key: CXSYQHZRKPNAAQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCCOC2=CC=CC=C2NC(=O)C3=CC=CS3

Description

N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis, and its activation has been linked to numerous beneficial effects on glucose and lipid metabolism, inflammation, and cancer.

Mechanism of Action

N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide activates AMPK by binding to the allosteric site on the γ subunit of the enzyme. This leads to conformational changes that increase the sensitivity of AMPK to phosphorylation by upstream kinases such as LKB1 and CaMKKβ. AMPK activation results in the inhibition of anabolic pathways such as protein synthesis and fatty acid synthesis, and the stimulation of catabolic pathways such as glucose uptake and fatty acid oxidation.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide are mainly mediated by AMPK activation. In skeletal muscle cells, N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide increases glucose uptake and glycogen synthesis, while decreasing protein synthesis and fatty acid synthesis. In liver cells, N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide inhibits gluconeogenesis and promotes glucose uptake and glycogen synthesis. In adipocytes, N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide enhances glucose uptake and lipolysis, and reduces lipogenesis. In macrophages, N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide is that it is a specific and potent activator of AMPK, which allows for the selective modulation of AMPK activity in cells and tissues. Another advantage is that N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide is cell-permeable and can be easily administered to cells and animals in culture or in vivo. However, one limitation of N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide is that it has a short half-life in vivo, which requires frequent dosing to maintain its effects. Another limitation is that N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide may have off-target effects on other enzymes or pathways, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide and AMPK. One direction is to investigate the role of AMPK in aging and age-related diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the potential of AMPK activation as a therapeutic strategy for metabolic disorders such as obesity and type 2 diabetes. Additionally, the development of more potent and selective AMPK activators could lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide involves several steps, including the reaction of 2-bromo-5-chlorothiophene with 2-phenoxyethanol to form 2-(2-phenoxyethoxy)-5-chlorothiophene, followed by the reaction of the latter with 2-aminophenylacetic acid to form N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide has been widely used in scientific research to study the role of AMPK in various physiological and pathological processes. For example, N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells, liver cells, and adipocytes. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in macrophages. In addition, N-[2-(2-phenoxyethoxy)phenyl]thiophene-2-carboxamide has been found to induce apoptosis in cancer cells and sensitize them to chemotherapy.